![molecular formula C14H12N4O3S2 B2443890 1H-Benzo[d][1,2,3]triazol-1-yl (2-(pyridin-2-yldisulfanyl)ethyl) carbonate CAS No. 913168-10-2](/img/structure/B2443890.png)
1H-Benzo[d][1,2,3]triazol-1-yl (2-(pyridin-2-yldisulfanyl)ethyl) carbonate
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Overview
Description
The compound is a derivative of benzo[d][1,2,3]triazol-1-yl . Benzo[d][1,2,3]triazol-1-yl derivatives have been synthesized and studied for their biological activities . They have shown potent antidiabetic, anticancer, and antioxidant activities .
Synthesis Analysis
In one study, a series of new benzo[d][1,2,3]triazol-1-yl-pyrazole-based dihydro-[1,2,4]triazolo[4,3-a]pyrimidine derivatives were synthesized . The synthesis involved the use of IR, 1H, 13C NMR, and mass spectral data .Molecular Structure Analysis
The structure of these compounds was characterized using 1H NMR, 13C NMR, and HR-MS . In one case, the structure of a compound was solved unambiguously by single-crystal X-ray diffraction (SXRD) .Chemical Reactions Analysis
The synthesis of these compounds involved a mixture of 5-(1H-benzo[d][1,2,3]triazol-1-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, substituted acetophenones, and 4H-1,2,4-triazol-3-amine .Scientific Research Applications
Ligand Chemistry and Catalysis
The compound’s unique structure makes it an excellent ligand for transition metal-catalyzed reactions. Researchers have employed it in palladium-free synthetic protocols for thio-arylation, Sonogashira coupling, and other coupling reactions. Notably, it serves as a cost-effective, thermally stable alternative to traditional ligands, enabling efficient transformations without the need for copper or amine co-catalysts .
Peptide Synthesis
In chiral acylation, (1H-benzo[d][1,2,3]triazol-1-yl)methanol , a close analogue of our compound, has been used for advantageous peptide syntheses. By incorporating protected α-aminoacylbenzotriazoles, researchers achieve efficient peptide bond formation. The compound’s stability and ease of use contribute to its popularity in peptide chemistry .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
benzotriazol-1-yl 2-(pyridin-2-yldisulfanyl)ethyl carbonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O3S2/c19-14(20-9-10-22-23-13-7-3-4-8-15-13)21-18-12-6-2-1-5-11(12)16-17-18/h1-8H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRPACOYLOTZHII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2OC(=O)OCCSSC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Benzo[d][1,2,3]triazol-1-yl (2-(pyridin-2-yldisulfanyl)ethyl) carbonate |
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